Cas no 16285-70-4 (4-bromothieno[3,2-d]pyrimidine)

• Product Name: 4-bromothieno[3,2-d]pyrimidine
• CAS No: 16285-70-4
• MF: C₆H₃BrN₂S
• MW: 215.070418596268
• MDL: MFCD11640402
• CID: 4609784
• PubChem ID: 43314601
• Update Time: 2025-06-08

4-bromothieno[3,2-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-bromothieno[3,2-d]pyrimidine

• MDL： MFCD11640402
• Inchi： 1S/C6H3BrN2S/c7-6-5-4(1-2-10-5)8-3-9-6/h1-3H
• InChI Key： DNTCHXURFZZYED-UHFFFAOYSA-N
• SMILES： C1N=C(Br)C2SC=CC=2N=1

Computed Properties

• Exact Mass: 213.92003g/mol
• Monoisotopic Mass: 213.92003g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 4-bromothieno[3,2-d]pyrimidine

Comprehensive Overview of 4-Bromothieno[3,2-d]pyrimidine (CAS No. 16285-70-4): Properties, Applications, and Industry Insights

4-Bromothieno[3,2-d]pyrimidine (CAS No. 16285-70-4) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This brominated thienopyrimidine derivative serves as a versatile building block for synthesizing complex molecules, particularly in drug discovery and optoelectronic applications. With its unique molecular structure combining a thiophene ring fused to a pyrimidine core, this compound exhibits remarkable electronic properties that make it valuable for designing small-molecule inhibitors and organic semiconductors.

The growing demand for 4-bromothieno[3,2-d]pyrimidine correlates with recent breakthroughs in kinase inhibitor development and OLED materials. Researchers frequently search for "thienopyrimidine synthesis methods" or "CAS 16285-70-4 supplier," reflecting its commercial and academic relevance. The compound's bromo substituent at the 4-position enables diverse cross-coupling reactions, making it a pivotal intermediate in palladium-catalyzed transformations such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

From a structural perspective, 4-bromothieno[3,2-d]pyrimidine demonstrates intriguing photophysical characteristics. Its extended π-conjugation system contributes to absorption in the UV-visible spectrum (λ_max ~320-350 nm), a property exploited in developing fluorescent probes and photocatalysts. Recent publications highlight its utility in constructing EGFR inhibitors, with the bromo group allowing precise structural modifications to enhance target binding affinity.

Manufacturers optimize 16285-70-4 production through improved regioselective bromination techniques, addressing common queries about "scale-up challenges for brominated heterocycles." The compound's stability under ambient conditions (melting point ~150-155°C) facilitates handling, though storage recommendations emphasize protection from light due to potential photo-debromination. Analytical characterization typically involves ¹H/¹³C NMR (δ 8.95 ppm for H-2 proton) and LC-MS (m/z 229/231 [M+H]⁺).

Emerging applications leverage 4-bromothieno[3,2-d]pyrimidine's role in covalent drug design, particularly for targeting cysteine residues in oncoproteins. Its electrophilic warhead potential aligns with trends in PROTAC technology and degrader platforms. Meanwhile, materials scientists investigate its incorporation into D-A-type polymers for organic photovoltaics, capitalizing on the thieno[3,2-d]pyrimidine core's electron-deficient nature.

Quality control protocols for CAS 16285-70-4 emphasize HPLC purity (>98%) and residual solvent analysis, responding to industry concerns about "heterocyclic compound impurities." The compound's lipophilic character (calculated logP ~2.5) influences formulation strategies in medicinal chemistry, while its hydrogen bond acceptor capacity (N1, N3 positions) enables strategic molecular interactions.

Recent patent analyses reveal expanding intellectual property around bromothienopyrimidine derivatives, particularly in JAK/STAT signaling inhibitors and antiviral agents. This aligns with search trends for "thienopyrimidine SAR studies" and "16285-70-4 synthetic routes." The compound's commercial availability through specialized fine chemical suppliers supports its adoption in high-throughput screening libraries.

Environmental and regulatory aspects of 4-bromothieno[3,2-d]pyrimidine processing have gained attention, with studies examining bromine recovery methods to improve sustainability. Computational modeling predicts its ADMET properties, addressing frequent queries about "thienopyrimidine bioavailability." The compound's crystallographic data (monoclinic P2₁/c space group) further aids in structure-based drug design.

Future research directions may explore continuous flow synthesis of 16285-70-4 to enhance efficiency, while its potential in metal-organic frameworks (MOFs) remains underexplored. The compound's dual utility in biopharmaceuticals and advanced materials ensures ongoing relevance, with global market projections indicating steady growth for specialized brominated heterocycles.